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Compound of Interest

Compound Name: 2,4,5-Trichlorotoluene

Cat. No.: B165455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4,5-Trichlorotoluene, a

significant organochlorine compound. This document details its chemical and physical

properties, safety information, and insights into its synthesis and analysis, tailored for

professionals in research and development.

Identifier
Name Data

Chemical Name 2,4,5-Trichlorotoluene

CAS Number 6639-30-1

Molecular Formula C₇H₅Cl₃

IUPAC Name 1,2,4-Trichloro-5-methylbenzene

Synonyms Benzene, 1,2,4-trichloro-5-methyl-

Physicochemical Properties
The physical and chemical characteristics of 2,4,5-Trichlorotoluene are summarized in the

table below, providing essential data for laboratory and industrial applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b165455?utm_src=pdf-interest
https://www.benchchem.com/product/b165455?utm_src=pdf-body
https://www.benchchem.com/product/b165455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 195.47 g/mol [1][2]

Appearance
Colorless needles, gray flakes

or off-white lumpy solid

Melting Point 79-81 °C

Boiling Point 238.6 °C at 760 mmHg

Density 1.38 g/cm³

Solubility

Insoluble in water; Soluble in

alcohol, benzene, and diethyl

ether

[3]

Flash Point 149.5 °C

Refractive Index 1.559

LogP 3.95520

Safety and Hazard Information
Understanding the safety and hazard profile of 2,4,5-Trichlorotoluene is critical for its handling

and use in research and manufacturing.

Hazard Classification (GHS) Statement

Eye Damage/Irritation H318: Causes serious eye damage

Aquatic Hazard (long-term)
H413: May cause long lasting harmful effects to

aquatic life

Precautionary Statements (GHS) Code

Prevention P273, P280

Response P305+P351+P338, P310

Disposal P501
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Note: According to aggregated GHS information, this chemical does not meet GHS hazard

criteria in a significant percentage of reports. However, the potential for serious eye damage

and long-term aquatic effects should be noted and appropriate safety precautions taken.

Experimental Protocols
Synthesis of 2,4,5-Trichlorotoluene

A common method for the synthesis of 2,4,5-Trichlorotoluene involves the chlorination of p-

chlorotoluene. The following is a general protocol derived from established industrial

processes.[4]

Materials:

p-Chlorotoluene

Chlorine gas

Ring-chlorination catalyst (e.g., iron filings, aluminum chloride)

Co-catalyst (e.g., a sulfur compound or a metal sulfide like ferrous sulfide)[4]

Inert solvent (optional)

Procedure:

In a suitable reaction vessel equipped with a stirrer, gas inlet, and a system for monitoring

the reaction progress (e.g., by weight increase or specific gravity), charge the p-

chlorotoluene and the catalyst system.

Introduce chlorine gas into the reaction mixture at a controlled rate. The reaction is typically

carried out at a temperature range of 25 to 50°C to favor the formation of the desired isomer

and minimize side-chain chlorination.[4]

Continue the chlorination until the desired degree of chlorination is achieved, which can be

determined by monitoring the weight of the reaction mixture. The target is an average of

approximately three chlorine atoms per molecule of toluene.[4]
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Upon completion, the reaction mixture will contain a mixture of chlorotoluene isomers,

including dichlorotoluenes, trichlorotoluenes, and tetrachlorotoluenes.

The trichlorotoluene fraction is then separated from the crude product mixture, typically by

fractional distillation.

To isolate substantially pure 2,4,5-Trichlorotoluene, the trichlorotoluene fraction can be

further purified by fractional distillation or fractional crystallization.[4]

Analytical Methods

The analysis of 2,4,5-Trichlorotoluene is commonly performed using gas chromatography

coupled with mass spectrometry (GC-MS).

Sample Preparation (for environmental samples):

Extraction: For water samples, liquid-liquid extraction with a suitable organic solvent (e.g.,

hexane or dichloromethane) is a common method. For solid samples like soil or sediment,

techniques such as Soxhlet extraction or ultrasonic extraction can be employed.

Clean-up: The crude extract may require a clean-up step to remove interfering substances.

This can be achieved using techniques like column chromatography with adsorbents such as

silica gel or alumina.

Concentration: The cleaned-up extract is typically concentrated to a smaller volume to

enhance the sensitivity of the analysis.

GC-MS Analysis:

Gas Chromatograph (GC): A GC system equipped with a capillary column suitable for the

separation of chlorinated aromatic compounds is used.

Injector: A split/splitless injector is commonly used for sample introduction.

Oven Temperature Program: A temperature program is optimized to achieve good separation

of 2,4,5-Trichlorotoluene from other isomers and matrix components.
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Mass Spectrometer (MS): A mass spectrometer is used as the detector. It can be operated in

either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for

enhanced sensitivity in quantitative analysis.

Quantification: Quantification is typically performed using an internal or external standard

method with a certified reference material of 2,4,5-Trichlorotoluene.

Visualizations
Synthesis and Purification Workflow for 2,4,5-Trichlorotoluene

The following diagram illustrates the general workflow for the synthesis and purification of

2,4,5-Trichlorotoluene.
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Caption: General workflow for the synthesis and purification of 2,4,5-Trichlorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4,5-Trichlorotoluene [webbook.nist.gov]

2. Page loading... [wap.guidechem.com]

3. 2,4,5-Trichlorotoluene Solution Certified Reference Material at Attractive Price
[nacchemical.com]

4. US3692850A - Process for the production of 2,4,5-trichlorotoluene - Google Patents
[patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2,4,5-Trichlorotoluene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165455#2-4-5-trichlorotoluene-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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